Cas no 2171263-33-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid)
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid
- EN300-1545159
- (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid
- 2171263-33-3
-
- Inchi: 1S/C23H24N2O5/c1-14(21(26)25-15(2)22(27)28)11-12-24-23(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,15,20H,12-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/b14-11+/t15-/m1/s1
- InChI Key: ZPAJTQCWIZUXRS-ATGUSINASA-N
- SMILES: O(C(NC/C=C(\C)/C(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 408.16852187g/mol
- Monoisotopic Mass: 408.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1545159-0.05g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-0.1g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-0.25g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-0.5g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-1.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-2.5g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-5.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-10.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1545159-50mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 50mg |
$2306.0 | 2023-09-25 | ||
| Enamine | EN300-1545159-100mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid |
2171263-33-3 | 100mg |
$2415.0 | 2023-09-25 |
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic Acid: A Comprehensive Overview
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid, with the CAS number 2171263-33-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2-position, and a butenamide moiety. Its unique properties make it a valuable tool in various research and industrial applications.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide functionality of the molecule. This feature has made the compound particularly useful in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted its potential as an intermediate in the production of novel therapeutic agents, particularly in the realm of oncology and infectious diseases. The chiral center at the 2-position adds another layer of complexity, enabling the compound to exhibit enantioselective behavior in certain chemical reactions.
One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This has opened new avenues for developing targeted therapies with improved efficacy and reduced side effects. Furthermore, its compatibility with various biocompatible polymers has made it a promising candidate for use in nanomedicine.
In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique structure allows it to form self-assembled monolayers on various surfaces, which can be tailored for specific applications such as sensors, catalysis, and surface modification. Recent advancements in this area have demonstrated its potential as a building block for creating advanced materials with tailored properties.
The synthesis of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of enantioselective catalysis has been pivotal in achieving high optical purity, which is critical for its application in chiral recognition studies and asymmetric synthesis. This compound's synthesis also serves as a model for developing more efficient and sustainable routes to similar molecules.
From an environmental standpoint, researchers have been investigating the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological impact. Preliminary studies suggest that it undergoes rapid microbial degradation under aerobic conditions, making it a more eco-friendly alternative to some traditional reagents used in organic synthesis.
In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as an essential molecule in modern chemical science.
2171263-33-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)